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Compound of Interest

Compound Name: Dooku1

Cat. No.: B2688968 Get Quote

For Research Use Only: This product is not intended for human or veterinary diagnostic or

therapeutic use. All chemicals may present unknown hazards and should be handled with

caution. This guide applies only to Dooku1 as packaged. If this product is mixed with other

materials, becomes contaminated, or deteriorates, it may possess hazards not addressed in

this document.

Dooku1 is a reversible antagonist of the Yoda1 protein, used in research to study the Piezo1

channel's role in vascular physiology and disease.[1][2][3] It works by blocking Yoda1-induced

Ca2+ entry and relaxation of the aorta.

Immediate Safety and Handling
Before handling, it is crucial to follow the usual precautionary measures for handling chemicals.

No special measures are required for personal protection under normal use.

First Aid:

Inhalation: Move the individual to fresh air and consult a doctor if complaints arise.

Skin Contact: Dooku1 does not generally irritate the skin.

Eye Contact: Rinse the opened eye for several minutes under running water.

Swallowing: If symptoms persist, consult a doctor.
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Fire-Fighting: Use fire-fighting measures that are appropriate for the surrounding

environment. A solid water stream may be inefficient.

Accidental Release: For spills, pick up the material mechanically. Personal protective

equipment is not required. Do not allow the substance to enter sewers or surface/ground

water.

Disposal Plan
Waste disposal should be conducted in accordance with local, state, and federal regulations.

As Dooku1 is not classified as a hazardous substance according to the Globally Harmonized

System (GHS), there are no specific federal disposal guidelines. However, it is essential to

consult your institution's chemical safety office for specific protocols.

General Disposal Procedure:

Collection: Collect waste Dooku1, including any contaminated materials (e.g., pipette tips,

gloves, empty vials), in a designated, properly labeled waste container.

Labeling: The container must be clearly labeled with the chemical name ("Dooku1") and any

other information required by your institution.

Storage: Store the waste container in a secure, designated area away from incompatible

materials.

Arrangement for Disposal: Contact your institution's environmental health and safety (EHS)

office to arrange for pickup and proper disposal by a licensed chemical waste contractor.

Quantitative Data Summary
The following table summarizes key quantitative data for Dooku1.
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Property Value Source

Molecular Weight 326.2 g/mol

CAS Number 2253744-54-4

Purity ≥98% (HPLC)

IC₅₀ (HEK 293 cells) 1.3 µM

IC₅₀ (HUVECs) 1.5 µM

Solubility in DMSO 32.62 mg/mL (100 mM)

Experimental Protocols
Preparation of Stock Solutions:

The following protocol is for guidance only. For batch-specific data, refer to the Certificate of

Analysis.

Objective: To prepare a 100 mM stock solution of Dooku1 in DMSO.

Materials:

Dooku1 (Molecular Weight: 326.2)

Dimethyl sulfoxide (DMSO)

Procedure:

Based on the product's molecular weight of 326.2, dissolve 32.62 mg of Dooku1 in 1 mL

of DMSO to achieve a 100 mM concentration.

Ensure the solution is clear and free of precipitation before use.

Storage of Stock Solutions:

It is recommended to prepare and use solutions on the same day.
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If storage is necessary, aliquot the stock solution and store at -20°C for up to one month.

When stored at -80°C, the stock solution is stable for up to two years.

Avoid repeated freeze-thaw cycles.

Signaling Pathway and Logical Relationships
The following diagram illustrates the logical relationship of Dooku1's mechanism of action as a

Yoda1 antagonist.

Yoda1 Piezo1 Channelactivates Ca²+ Influxmediates Aortic Relaxationleads toDooku1 antagonizes

Click to download full resolution via product page

Dooku1's antagonistic effect on the Yoda1-Piezo1 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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